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Technical Support Center: Helioseal F & F Plus
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to enhance the marginal adaptation of Helioseal F and Helioseal F Plus pit and fissure

sealants in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is Helioseal F Plus and how does it differ from Helioseal F?

Helioseal F Plus is a light-curing, white-shaded fissure sealant that releases fluoride.[1][2] It is

an evolution of Helioseal F, with an optimized consistency for better sealing of complex fissure

morphologies.[1][2] Both are resin-based sealants, but Helioseal F Plus is designed for more

efficient and precise application.[1][2]

Q2: What is the composition of Helioseal F and Helioseal F Plus?

Helioseal F's monomer matrix consists of Bis-GMA, urethane dimethacrylate, and triethylene

glycol dimethacrylate, with fillers of silicon dioxide and fluorosilicate glass.[3] Helioseal F Plus

is a resin-based sealant utilizing UDMA and has a filler content of 15-25% made up of

aluminium fluorosilicate glass and silicon dioxide.[1]

Q3: What are the primary causes of poor marginal adaptation with Helioseal F products?
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Poor marginal adaptation is often multifactorial. Key contributors include:

Inadequate Isolation: Moisture contamination from saliva is a primary reason for sealant

failure.[4][5]

Improper Enamel Preparation: Insufficient cleaning or etching of the enamel surface can

compromise the bond.[4][6]

Application Technique: Incorrect application, such as the presence of air bubbles, can lead to

voids and marginal gaps.[7]

Polymerization Issues: Insufficient curing time or an inadequate light source can result in

incomplete polymerization and reduced bond strength.[1]

Q4: Can the application technique influence the marginal adaptation of Helioseal F?

Yes, the application technique is crucial. Studies have shown that methods like applying

vibrations during placement can improve marginal adaptation by enhancing the sealant's

penetration into fissures.[8][9] An invasive technique, where the fissure is slightly enlarged

before sealant application, has also been shown to yield better results for marginal adaptation

in some cases.[10]
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Problem Possible Cause(s) Recommended Solution(s)

Sealant dislodges completely

or partially after a short period.

1. Moisture contamination

during application. 2.

Inadequate enamel etching. 3.

Insufficient curing.

1. Ensure absolute isolation,

preferably with a rubber dam.

[4][5] 2. Verify the etched

enamel has a "mat white"

appearance before applying

the sealant. If contaminated,

re-etch.[4][6][11] 3. Use a

curing light with an intensity of

at least >500 mW/cm² and

cure for the recommended

time (10-20 seconds for

Helioseal F Plus, depending

on light intensity).[1]

Visible gap or "white line" at

the sealant margin.

1. Polymerization shrinkage. 2.

Application of a thick layer of

sealant. 3. Air bubbles

incorporated during placement.

1. While shrinkage is inherent,

proper technique minimizes its

effects. 2. Apply the sealant in

a thin, even layer.[12] 3. Use a

fine-tipped applicator and

gently work the material into

the fissures to prevent air

entrapment. A sharp explorer

can be used to remove

bubbles before curing.[7]

Sealant appears porous or has

surface voids.

1. Air bubbles introduced

during application. 2. Over-

manipulation of the material.

1. Dispense the material slowly

and steadily. Do not pull back

the syringe plunger, as this can

introduce air.[4] 2. Allow the

sealant to flow into the fissures

with minimal instrumentation.

Microleakage detected in

experimental analysis.

1. Poor marginal seal due to

any of the above factors. 2.

High viscosity of the sealant

preventing full penetration.

1. Review and optimize all

steps of the application

protocol, particularly isolation

and enamel preparation. 2.

Consider techniques to lower
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the sealant's viscosity, such as

gentle warming, or applying

vibrations during placement,

which has been shown to

improve adaptation.[8][9]

Quantitative Data Summary
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Study Focus
Sealant(s)

Compared
Key Finding(s) Citation

Microleakage Helioseal F vs. Clinpro

Helioseal F showed

higher microleakage

scores compared to

Clinpro in an in-vitro

study.

[7]

Marginal Adaptation &

Retention

Helioseal F vs. Delton

(unfilled sealant)

After one year, no

significant difference

in retention or

clinically unacceptable

margins was observed

between the two

sealants.

[13]

Marginal Adaptation

after Stress

Helioseal Clear

Chroma vs. other

sealants

After thermocycling

and pH cycling,

Helioseal Clear

Chroma had a

success rate (no

marginal gaps) of

20%.

[14]

Clinical Success

Criteria

Embrace (hydrophilic)

vs. Helioseal-F

(hydrophobic)

After 12 months, no

significant differences

were found in

marginal adaptation,

retention, or caries

prevention between

the two sealants.

[15]

Retention Rate
Helioseal F vs. Fuji III

Glass Ionomer

Helioseal F

demonstrated a

significantly higher

retention rate at 6 and

12-month intervals.

[16]
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Clinical Performance
Helioseal F Plus vs.

Helioseal F

After 2 years, both

sealants showed a

high rate of

completely intact

sealants or those with

minimal material loss

(around 86%).

[17]

Experimental Protocols
Protocol 1: Standard Application of Helioseal F Plus

Surface Preparation: Thoroughly clean the enamel surface to be sealed using a pumice

slurry.

Isolation: Isolate the tooth from salivary contamination, preferably using a rubber dam.[4][5]

Etching: Apply a 37% phosphoric acid etching gel to the enamel for 15-30 seconds.[7]

Rinsing and Drying: Thoroughly rinse the etchant with a water spray and dry the surface with

oil-free air until the enamel exhibits a characteristic "mat white" appearance.[4][6][11]

Sealant Application: Apply Helioseal F Plus directly into the pits and fissures using the

provided fine-tipped cannula. Avoid overfilling. Use an explorer to guide the material and

eliminate any air bubbles.[7]

Curing: Light-cure the sealant for the recommended time based on the curing light's intensity.

For a light intensity >1000 mW/cm², a 10-second cure is sufficient for Helioseal F Plus.[1]

Evaluation: Check the sealant for complete coverage and a tight marginal seal.

Protocol 2: Evaluation of Marginal Microleakage (Dye Penetration Method)

Sample Preparation: Following sealant application and curing on extracted teeth, store the

samples in artificial saliva for a specified period (e.g., 72 hours).[7]
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Thermocycling: Subject the samples to thermocycling to simulate temperature changes in

the oral environment.

Dye Immersion: Immerse the samples in a 2% methylene blue solution for 24 hours.[7]

Sectioning: Section the teeth longitudinally through the sealant.

Microscopic Evaluation: Examine the sectioned samples under a stereomicroscope to

assess the extent of dye penetration at the tooth-sealant interface, which indicates the

degree of microleakage.[7]

Visualizations
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Caption: Workflow for the application of Helioseal F sealant.
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Caption: Decision tree for troubleshooting marginal gaps.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b020656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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adaptation-of-helioseal-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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